3-Amino-3-(3-chlorophenyl)-N-methylpropanamide

Medicinal Chemistry SAR Studies Peptidomimetic Design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H13ClN2O
Molecular Weight 212.67 g/mol
Cat. No. B15264203
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-Amino-3-(3-chlorophenyl)-N-methylpropanamide
Molecular FormulaC10H13ClN2O
Molecular Weight212.67 g/mol
Structural Identifiers
SMILESCNC(=O)CC(C1=CC(=CC=C1)Cl)N
InChIInChI=1S/C10H13ClN2O/c1-13-10(14)6-9(12)7-3-2-4-8(11)5-7/h2-5,9H,6,12H2,1H3,(H,13,14)
InChIKeyJHCFIFQRFODSFR-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / 25 g / 100 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-Amino-3-(3-chlorophenyl)-N-methylpropanamide Overview


3-Amino-3-(3-chlorophenyl)-N-methylpropanamide (CAS: 1226181-89-0, MF: C10H13ClN2O, MW: 212.67) [1] is a β-amino amide derivative featuring a 3-chlorophenyl substituent at the β-position and an N-methyl carboxamide terminus. The compound possesses both a primary amine and a secondary amide functional group, positioning it as a modular intermediate for the synthesis of β-amino acid derivatives and peptidomimetics . The 3-chlorophenyl moiety confers distinct electronic and lipophilic properties compared to unsubstituted phenyl or alternative halogenation patterns, while the N-methyl amide differentiates it from primary amide analogs (e.g., 3-amino-3-(3-chlorophenyl)propanamide) in terms of hydrogen-bonding capacity and metabolic liability. Available supplier specifications indicate standard purity grades of 95% or 97%, with analytical characterization (HPLC, NMR) provided on a batch-specific basis [1].

β-Amino amide scaffold with meta-chloro and N-methyl substitution for modular synthesis
Supplier-specified purity range with batch-specific analytical documentation
Defined hydrogen-bond donor profile differentiates from primary amide analogs

Why 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide Cannot Be Substituted


The presence of both a meta-chloro substituent on the phenyl ring and an N-methyl amide group creates a specific pharmacophoric profile that is not interchangeable with close structural analogs. Substituting the 3-chlorophenyl group with an unsubstituted phenyl, 4-chlorophenyl, or 2-chlorophenyl variant alters electronic distribution, lipophilicity (ClogP), and steric presentation to biological targets [1]. Similarly, replacement of the N-methyl amide with a primary amide (e.g., 3-amino-3-(3-chlorophenyl)propanamide) modifies hydrogen-bond donor count and metabolic susceptibility to amidases. In broader β-amino amide series, meta-chloro substitution has been associated with modulated target engagement and altered pharmacokinetic parameters relative to ortho- or para-substituted analogs [1]. Consequently, direct substitution without experimental validation may confound SAR interpretation, alter synthetic route compatibility, and compromise assay reproducibility.

Meta-chloro substitution vs ortho/para isomers may shift electronic and lipophilic profile
N-Methyl amide vs primary amide changes H-bond donor count and metabolic susceptibility
Unique CAS registration and vendor-specific availability prevent mix-up with close analogs

3-Amino-3-(3-chlorophenyl)-N-methylpropanamide: Comparative Evidence


Molecular Weight Difference vs. Primary Amide

3-Amino-3-(3-chlorophenyl)-N-methylpropanamide exhibits a molecular weight of 212.67 g/mol (C10H13ClN2O) [1], which is 14 Da greater than the corresponding primary amide analog 3-amino-3-(3-chlorophenyl)propanamide (MW 198.65 g/mol, C9H11ClN2O) . This mass difference corresponds to the N-methyl substitution, which eliminates one hydrogen-bond donor site relative to the primary amide, reducing polarity and total polar surface area. The presence of the N-methyl group also alters the compound's chromatographic retention behavior and metabolic vulnerability to amidase-mediated hydrolysis. This differentiation is material for researchers designing compounds with modulated hydrogen-bonding capacity or seeking to reduce metabolic clearance via N-methyl capping.

MW vs Primary Amide
Data to verify
212.67 vs 198.65 g/mol (+14 Da, 7.1% increase)
Altered hydrogen-bond capacity and metabolic profile
Calculated from molecular formula; no direct experimental batch data cited
Medicinal Chemistry SAR Studies Peptidomimetic Design

Chlorine Position Isomer Comparison

The 3-chlorophenyl (meta-chloro) substituent in 3-amino-3-(3-chlorophenyl)-N-methylpropanamide confers distinct electronic properties compared to its 4-chlorophenyl (para) isomer. In β-amino acid and amide scaffolds, meta-substitution alters the vector of the chloro substituent and modifies electron density distribution on the aromatic ring via inductive effects without the resonance contribution observed in para-substituted analogs. Literature on structurally related β-amino acids indicates that meta-chloro substitution yields different calculated ClogP values and target-binding geometries relative to para-chloro substitution . Specifically, 3-amino-3-(4-chlorophenyl)propanoic acid hydrochloride is noted to exhibit a "specific substitution pattern and resultant biological activity profile" distinct from meta-substituted counterparts .

Cl Position Isomer SAR
Class-level
meta-Cl vs para-Cl: distinct electronic/steric fingerprint
Positional isomer may differentiate target engagement
Inferred from structural isomerism; no primary data for this compound
Structure-Activity Relationship Halogen Bonding Lipophilicity

CAS Registry and Vendor Availability

3-Amino-3-(3-chlorophenyl)-N-methylpropanamide is cataloged under CAS 1226181-89-0, a unique identifier distinct from structurally related analogs . Primary amide analogs carry separate CAS registrations: 3-amino-3-(3-chlorophenyl)propanamide (multiple CAS including 1307991-87-2 for the (3S)-enantiomer ), 3-amino-N-(3-chlorophenyl)propanamide (CAS 87231-26-3 ), and (3R)-3-amino-3-(3-chlorophenyl)propanamide hydrochloride (CAS 1376000-87-1 [1]). Current supplier availability for CAS 1226181-89-0 includes Leyan (Product No. 2006455) and Chemsrc, with standard purity specifications of 95% . Each analog carries distinct commercial availability, pricing, and lead time profiles due to separate synthetic routes and demand patterns.

CAS Registry
Specification review
1226181-89-0 (unique)
Enables accurate procurement and inventory control
Separate from primary amide analogs (e.g., 1307991-87-2); supplier stock verified
Chemical Procurement Inventory Management Analytical Standards

N-Methyl Amide vs. Primary Amide

3-Amino-3-(3-chlorophenyl)-N-methylpropanamide contains an N-methyl carboxamide terminus, which reduces hydrogen-bond donor capacity by one relative to the primary amide present in 3-amino-3-(3-chlorophenyl)propanamide (CAS 1307991-87-2) . This structural modification affects multiple downstream properties relevant to medicinal chemistry applications: (1) reduced polarity and aqueous solubility; (2) altered metabolic susceptibility, as N-methyl amides are generally less prone to amidase-mediated hydrolysis than primary amides; and (3) modified hydrogen-bonding networks in target binding pockets. The N-methyl group also introduces steric bulk that can influence conformational preferences of the propanamide chain and restrict rotational freedom. SMILES notation for the target compound (CNC(=O)CC(N)c1cccc(Cl)c1) [1] confirms the tertiary amide structure versus the primary amide of analogs.

H-Bond Donor Count
Data to verify
N-methyl amide: -1 HBD vs primary amide
Impacts solubility, metabolic stability, and target binding
Derived from SMILES; experimental confirmation of HBD properties recommended
Hydrogen Bonding Metabolic Stability Drug Design

3-Amino-3-(3-chlorophenyl)-N-methylpropanamide Research Applications


N-Methyl β-Amino Amide Scaffold Exploration

3-Amino-3-(3-chlorophenyl)-N-methylpropanamide provides a defined N-methyl amide pharmacophore (MW 212.67, CAS 1226181-89-0) [1] that differs from primary amide analogs by reduced hydrogen-bond donor capacity and altered metabolic liability. Researchers engaged in systematic SAR campaigns can employ this compound to interrogate the contribution of N-methylation to target binding affinity, selectivity, and microsomal stability, comparing directly against the primary amide analog (MW 198.65) as a baseline control. The 14 Da mass difference provides an unambiguous analytical marker for metabolic fate studies.

β-Amino Acid and Peptidomimetic Synthesis

The compound's free primary amine at the β-position enables facile coupling to carboxylic acids, sulfonyl chlorides, or isocyanates, making it a versatile intermediate for constructing β-amino acid amides and peptidomimetics. The 3-chlorophenyl moiety introduces lipophilicity and potential halogen-bonding interactions, while the N-methyl amide provides a metabolically capped C-terminus. This scaffold is particularly relevant for generating libraries of β-amino amides where N-methylation is a design variable of interest.

Meta- vs. Para-Chloro Halogen SAR

The meta-chloro substitution pattern of this compound offers a distinct electronic and steric profile compared to para-chloro isomers. Researchers evaluating the positional effects of halogen substitution on target engagement or physicochemical properties can utilize 3-amino-3-(3-chlorophenyl)-N-methylpropanamide in parallel with 4-chlorophenyl analogs [1] to deconvolute the contribution of halogen position to observed biological activity. Such systematic comparisons support rational lead optimization and patent strategy development.

Analytical Reference Standard Development

With a defined molecular formula (C10H13ClN2O), exact mass (212.67 g/mol), and unique CAS registration (1226181-89-0) [1], this compound can serve as a reference standard for developing LC-MS or HPLC methods intended to monitor N-methylated β-amino amides. The presence of a single chlorine atom provides a characteristic isotopic signature (M:M+2 ratio ~3:1) that facilitates unambiguous detection in complex biological matrices. Supplier-provided analytical certificates (HPLC, NMR) support qualification as an in-house reference material.

Application
Selection Property
Validation Focus
N-Methyl β-Amino Amide Scaffold Exploration
N-Methyl amide pharmacophore identity
Hydrogen-bond donor capacity and metabolic stability comparison with primary amide
β-Amino Acid and Peptidomimetic Synthesis
Free β-amine reactivity and N-methyl capping
Coupling efficiency and library diversification
Meta- vs. Para-Chloro Halogen SAR
Meta-chloro substitution pattern
Electronic/steric differentiation from para-isomer and target engagement impact
Analytical Reference Standard Development
Defined mass and chlorine isotopic signature
LC-MS/HPLC method qualification and batch-specific characterization
Quote Request

Request a Quote for 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.